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Compound of Interest

Compound Name: MHP 133

Cat. No.: B1662774 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant work

environment. This document provides essential information and step-by-step guidance for the

safe disposal of MHP 133, a research chemical also known as Defensamide, with CAS number

1104874-94-3.

Immediate Safety and Logistical Information:

Conflicting safety information exists for MHP 133. One Safety Data Sheet (SDS) from DC

Chemicals classifies it as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[1]. Conversely, an MSDS from AbMole BioScience for a product with the same CAS

number states it is not a hazardous substance or mixture[2]. Given this discrepancy, it is

imperative to handle MHP 133 with caution and follow the more stringent disposal guidelines

for hazardous waste unless its non-hazardous nature can be unequivocally confirmed by the

specific supplier.

Quantitative Data Summary
For the safe management of chemical waste in a laboratory setting, adherence to established

accumulation limits is crucial. The following table summarizes key quantitative limits for

hazardous waste accumulation, which should be applied to the disposal of MHP 133 if treated

as hazardous.
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Parameter Limit Regulation Source

Maximum Hazardous Waste

Volume per Satellite

Accumulation Area

55 gallons
University of Pennsylvania

EHRS[2]

Maximum Acutely Toxic Waste

(P-list)

1 quart (liquid) or 1 kilogram

(solid)

University of Pennsylvania

EHRS[2]

Time Limit for Removal of Full

Containers

Within 3 calendar days of

reaching the limit

Central Washington

University[3]

Maximum Storage Time for

Partially Filled Containers

Up to 12 months from the first

addition of waste

University of Pennsylvania

EHRS[2]

Experimental Protocols: Disposal Procedures
The following step-by-step procedures outline the recommended disposal plan for MHP 133.

This protocol is designed to address the conflicting safety data by prioritizing a cautious

approach.

Step 1: Hazard Determination
Consult the Supplier-Specific Safety Data Sheet (SDS): The primary source of information

for the safe handling and disposal of any chemical is the SDS provided by the manufacturer

or supplier.

Assess the Classification:

If the SDS classifies MHP 133 as hazardous (e.g., "Acute toxicity, Oral (Category 4),"

"Very toxic to aquatic life"), proceed with the Hazardous Waste Disposal Protocol.

If the SDS explicitly states that MHP 133 is "non-hazardous," and you have no other

information to contradict this, you may proceed with the Non-Hazardous Waste Disposal

Protocol.

In Case of Doubt or Discrepancy: If there is any uncertainty, or if conflicting information is

found, treat MHP 133 as hazardous waste.
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Step 2A: Hazardous Waste Disposal Protocol
Waste Minimization: Before beginning any experiment, plan to minimize the amount of MHP
133 waste generated. This can be achieved by:

Ordering the smallest necessary quantity of the chemical.

Reducing the scale of experiments whenever feasible[2].

Container Selection and Labeling:

Use a designated, compatible, and leak-proof container for MHP 133 waste. The original

container, if in good condition, is often a suitable choice[3].

Clearly label the waste container with "Hazardous Waste," the full chemical name ("MHP
133" or "Defensamide"), and the CAS number (1104874-94-3). Note any other

constituents of the waste mixture.

Keep the container securely closed except when adding waste[3][4].

Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the

point of generation[2][3].

Ensure that the SAA is inspected weekly for any leaks or container degradation[3].

Do not store incompatible chemicals together. For instance, keep acids and bases in

separate containment[3].

Disposal Request:

Once the container is full or has reached the storage time limit, arrange for its disposal

through your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor[5][6].

Do not dispose of MHP 133 down the drain or in the regular trash if it is classified as

hazardous[5].
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Step 2B: Non-Hazardous Waste Disposal Protocol
If MHP 133 is confirmed to be non-hazardous according to your supplier's SDS and institutional

guidelines, the following procedures may be applicable. Always verify with your local

regulations and EHS office before proceeding[7].

Solid Waste:

For small quantities of solid, non-hazardous MHP 133, it may be permissible to dispose of

it in the regular trash, provided it is in a securely sealed container[7][8].

Ensure custodial staff are aware when chemical waste is present in the trash to prevent

accidental exposure[7].

Liquid Waste:

Some non-hazardous liquid waste may be suitable for drain disposal, but only in small

quantities (a few hundred grams or milliliters per day) and with ample water flushing[7][8].

Confirm that your local wastewater treatment facility can handle this type of waste[3].

Never use a storm drain for chemical disposal[7].

Empty Containers:

A container that held a non-hazardous chemical can typically be disposed of in the regular

trash after it has been completely emptied[8].

It is good practice to deface the label to prevent confusion[5][8].

Mandatory Visualizations
The following diagrams illustrate the logical workflow for the proper disposal of MHP 133.
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Hazard Assessment

Hazardous Waste Protocol

Non-Hazardous Waste ProtocolStart: MHP 133 Waste Generated Consult Supplier's SDS for MHP 133 Is it classified as hazardous?

Follow Hazardous Waste Protocol:
- Use Labeled, Closed Container

- Store in SAA
- Contact EHS for DisposalYes / Uncertain

Follow Non-Hazardous Waste Protocol:
- Confirm with EHS

- Dispose in Trash/Drain per Guidelines

No

Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for MHP 133 disposal.

Hazardous Waste Disposal Steps 1. Waste Minimization
(Plan experiment to reduce waste)

2. Container Management
(Use compatible, labeled, closed container)

3. Proper Storage
(Store in designated Satellite Accumulation Area)

4. EHS Disposal
(Arrange pickup via Environmental Health & Safety)

Click to download full resolution via product page

Caption: Key steps for hazardous waste management.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1662774?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662774?utm_src=pdf-body
https://www.benchchem.com/product/b1662774?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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